2-((tert-Butoxycarbonyl)(tert-butyl)amino)acetic acid

• IUPAC Name: 2-[tert-butyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]acetic acid
• InChI: InChI=1S/C11H21NO4/c1-10(2,3)12(7-8(13)14)9(15)16-11(4,5)6/h7H2,1-6H3,(H,13,14)
• InChI Key: UFGPPYAFGIRNIZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N(CC(=O)O)C(=O)OC(C)(C)C
• Molecular Formula: C11H21NO4
• Molecular Weight: 231.29 g/mol
• CAS No.: 374795-71-8

Description

2-((tert-Butoxycarbonyl)(tert-butyl)amino)acetic acid is a compound that features a tert-butoxycarbonyl (Boc) protecting group. This compound is primarily used in organic synthesis, particularly in the protection of amine groups. The Boc group is known for its stability under basic conditions and its ease of removal under acidic conditions, making it a valuable tool in synthetic chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((tert-Butoxycarbonyl)(tert-butyl)amino)acetic acid typically involves the reaction of tert-butylamine with di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as sodium hydroxide. The reaction can be carried out in various solvents, including water, tetrahydrofuran (THF), and acetonitrile. The reaction conditions often involve stirring the mixture at ambient temperature or heating it to around 40°C .

Industrial Production Methods

Industrial production of Boc-protected compounds like this compound often employs continuous flow processes. These processes enhance efficiency and scalability, allowing for the large-scale production of the compound. The use of flow microreactor systems has been reported to be particularly effective in the direct introduction of the tert-butoxycarbonyl group into various organic compounds .

Chemical Reactions Analysis

Types of Reactions

2-((tert-Butoxycarbonyl)(tert-butyl)amino)acetic acid undergoes several types of chemical reactions, including:

Deprotection: The removal of the Boc group under acidic conditions, such as with trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in organic solvents.

Substitution: The Boc group can be replaced by other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Deprotection: Common reagents include TFA, HCl, and oxalyl chloride in methanol.

Substitution: Reagents such as di-tert-butyl dicarbonate (Boc2O) and bases like sodium hydroxide or 4-dimethylaminopyridine (DMAP) are used.

Major Products

Deprotection: The major product is the free amine, which can be further utilized in various synthetic applications.

Substitution: Depending on the substituent introduced, various Boc-protected derivatives can be formed.

Scientific Research Applications

2-((tert-Butoxycarbonyl)(tert-butyl)amino)acetic acid has several applications in scientific research:

Chemistry: Used as a protecting group for amines in peptide synthesis and other organic transformations.

Biology: Employed in the synthesis of biologically active molecules, including pharmaceuticals and peptides.

Medicine: Utilized in the development of drug candidates and the modification of biomolecules.

Industry: Applied in the large-scale synthesis of fine chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism of action of 2-((tert-Butoxycarbonyl)(tert-butyl)amino)acetic acid primarily involves the protection and deprotection of amine groups. The Boc group stabilizes the amine under basic conditions and can be removed under acidic conditions. The deprotection mechanism involves the formation of a carbocation intermediate, which is stabilized by the elimination of the tert-butyl group .

Comparison with Similar Compounds

Similar Compounds

N-(tert-Butoxycarbonyl)ethanolamine: Another Boc-protected compound used in similar applications.

tert-Butyl carbamates: A class of compounds that includes various Boc-protected amines.

Uniqueness

2-((tert-Butoxycarbonyl)(tert-butyl)amino)acetic acid is unique due to its specific structure, which provides stability and ease of deprotection. Its use in continuous flow processes for industrial production also sets it apart from other similar compounds .

Synthesis routes and methods

Procedure details

Aqueous sodium hydroxide (4M, 5 mL) was added to a solution of N-[(1,1-dimethylethoxy)carbonyl]-N-(1,1-dimethylethyl)glycine methyl ester (Description 158, 2.0 g, 8.2 mmol) in methanol (10 mL) and the mixture was stirred at room temperature for 40 hours. The solvent was evaporated under reduced pressure, hydrochloric acid (2M, 20 mL) was added and the mixture was extracted with dichloromethane (3×40 mL). The combined organic fractions were washed with brine, dried (MgSO4) and the solvent was evaporated under reduced pressure to give the title compound as a colorless oil (1.6 g, 88%). 1H NMR (400 MHz, CDCl3) δ 1.41 (9H, s), 1.46 (9H, s), and 4.08 (2H, s).